Cas no 17345-68-5 (Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-)

• Product Name: Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
• CAS No: 17345-68-5
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• CID: 202532
• PubChem ID: 87066
• Update Time: 2025-04-19

Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
• 2-chloro-1-(2,3,4-trihydroxyphenyl)ethan-1-one
• 2-chloro-1-(2,3,4-trihydroxyphenyl)ethanone
• omega-Chloro-2,3,4-trihydroxyacetophenone
• Einecs 241-368-4
• Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)- (9CI)
• Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)-
• 17345-68-5
• UTPCCKXIPAMQDD-UHFFFAOYSA-N
• MFCD01971127
• NS00025692
• VS-02736
• AKOS000276220
• DTXSID8066189

• Inchi： 1S/C8H7ClO4/c9-3-6(11)4-1-2-5(10)8(13)7(4)12/h1-2,10,12-13H,3H2
• InChI Key： UTPCCKXIPAMQDD-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C=1O)O)O)=O

Computed Properties

• Exact Mass: 202.00331
• Monoisotopic Mass: 202.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.587
• Boiling Point: 442.5°Cat760mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.653
• PSA: 77.76